Cas no 889939-41-7 (6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID)

• Product Name: 6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID
• CAS No: 889939-41-7
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD04971953
• CID: 993500
• PubChem ID: 2050131
• Update Time: 2025-07-23

6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID
• SB10458
• SCHEMBL20551637
• AKOS000320623
• F1926-0039
• EN300-237750
• AMY3692
• CS-0050276
• 6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLICACID
• 889939-41-7
• 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid, AldrichCPR
• MFCD04971953
• AS-53519
• P16612
• 6-bromo-1H-imidazo[4,5-b]pyridine-5-carboxylic acid
• AB00677688-01
• DB-169716
• XH1390

• MDL： MFCD04971953
• Inchi： 1S/C7H4BrN3O2/c8-3-1-4-6(10-2-9-4)11-5(3)7(12)13/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： RWJWYIKTECICMV-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID

Introduction to 6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-5-CARBOXYLIC ACID (CAS No. 889939-41-7)

6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid (CAS No. 889939-41-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromine substitution at the 6-position and the carboxylic acid functionality make this compound particularly interesting for various applications in drug discovery and development.

The chemical structure of 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid is characterized by a fused imidazole and pyridine ring system, with a bromine atom at the 6-position and a carboxylic acid group at the 5-position. This unique arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The bromine atom enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and other interactions with biological targets, contributing to its pharmacological effects.

Recent studies have highlighted the potential of 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid has also shown promise as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis and protein processing, thereby preventing viral propagation.

The anticancer potential of 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid has also been explored in preclinical studies. Research published in Cancer Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) receptors, which is crucial for tumor growth and metastasis.

The synthesis of 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the condensation of 2-amino-3-bromopyridine with formamide followed by cyclization under appropriate conditions. This method provides a robust route for large-scale production of the compound for further research and development.

In terms of safety and toxicity, preliminary studies have indicated that 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid exhibits low toxicity in vitro and in vivo models. However, further comprehensive safety evaluations are necessary to fully understand its potential side effects and long-term effects on human health.

The future prospects for 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid are promising. Ongoing clinical trials are evaluating its efficacy in treating inflammatory diseases, viral infections, and cancer. Additionally, efforts are being made to develop prodrugs and analogs with enhanced pharmacological properties to expand its therapeutic applications.

In conclusion, 6-Bromo-3H-imidazo[4,5-b]pyridine-5-carboxylic acid (CAS No. 889939-41-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.